Cas no 2300155-90-0 ((S,R,S)-AHPC-6-2-2-6-N3)
(S,R,S)-AHPC-6-2-2-6-N3 Chemical and Physical Properties
Names and Identifiers
-
- (S,R,S)-AHPC-6-2-2-6-N3
- 2300155-90-0
- (S,R,S)-AHPC-C6-PEG3-butyl-N3
- CS-0620036
- (2S,4R)-1-[(2S)-2-[6-[2-[2-(6-azidohexoxy)ethoxy]ethoxy]hexanoylamino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
- DA-59702
- HY-151791
-
- Inchi: 1S/C38H59N7O7S/c1-28-34(53-27-41-28)30-15-13-29(14-16-30)25-40-36(48)32-24-31(46)26-45(32)37(49)35(38(2,3)4)43-33(47)12-8-7-11-19-51-21-23-52-22-20-50-18-10-6-5-9-17-42-44-39/h13-16,27,31-32,35,46H,5-12,17-26H2,1-4H3,(H,40,48)(H,43,47)/t31-,32+,35-/m1/s1
- InChI Key: DQCFIDNEYXSXHP-MEEYNGGZSA-N
- SMILES: C(N1C[C@H](O)C[C@H]1C(=O)NCC1C=CC(C2=C(N=CS2)C)=CC=1)(=O)[C@H](C(C)(C)C)NC(=O)CCCCCOCCOCCOCCCCCCN=[N+]=[N-]
Computed Properties
- Exact Mass: 757.41966842g/mol
- Monoisotopic Mass: 757.41966842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 53
- Rotatable Bond Count: 26
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 182Ų
(S,R,S)-AHPC-6-2-2-6-N3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BSMR-27-25mg |
(S,R,S)-AHPC-6-2-2-6-N3 |
2300155-90-0 | >95.00% | 25mg |
¥2650.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BSMR-27-50mg |
(S,R,S)-AHPC-6-2-2-6-N3 |
2300155-90-0 | >95.00% | 50mg |
¥3800.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BSMR-27-100mg |
(S,R,S)-AHPC-6-2-2-6-N3 |
2300155-90-0 | >95.00% | 100mg |
¥5700.0 | 2023-09-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 904821-50MG |
(S,R,S)-AHPC-C6-PEG3-butyl azide |
2300155-90-0 | ≥95% | 50MG |
¥3996.6 | 2022-02-24 |
(S,R,S)-AHPC-6-2-2-6-N3 Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on (S,R,S)-AHPC-6-2-2-6-N3
Compound CAS No. 2300155-90-0: (S,R,S)-AHPC-6-2-2-6-N3
The compound with CAS No. 2300155-90-0, commonly referred to as (S,R,S)-AHPC-6-2-2-6-N3, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry, which plays a pivotal role in its biological activity and potential applications. The (S,R,S) configuration denotes the specific spatial arrangement of its chiral centers, which is critical for its functionality.
Recent studies have highlighted the importance of AHPC derivatives in drug discovery and development. The AHPC (α-hydroxy propyl carbamate) backbone is a versatile scaffold that has been extensively modified to explore its pharmacokinetic properties and bioavailability. The N3 designation in the name indicates the presence of a nitro group at a specific position, which can significantly influence the compound's reactivity and interaction with biological systems.
One of the most promising applications of (S,R,S)-AHPC-6-2-2-6-N3 lies in its potential as a lead compound for the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits selective binding to certain receptors, making it a valuable tool in the study of molecular recognition and signaling pathways. Furthermore, its ability to modulate enzyme activity has opened new avenues for exploring its role in metabolic disorders and neurodegenerative diseases.
The synthesis of (S,R,S)-AHPC-6-2-2-6-N3 involves a multi-step process that requires precise control over stereochemistry to ensure the desired configuration. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also contribute to the overall sustainability of chemical manufacturing processes.
In terms of biological evaluation, (S,R,S)-AHPC-6-2-2-6-N3 has been subjected to rigorous testing in vitro and in vivo models. Preclinical studies have revealed its potent activity against various disease targets, including cancer cells and inflammatory pathways. The compound's ability to cross the blood-brain barrier has also been investigated, paving the way for its potential use in central nervous system disorders.
From an environmental perspective, the development of (S,R,S)-AHPC derivatives aligns with current trends toward green chemistry. Efforts are being made to minimize waste generation and optimize resource utilization during synthesis. Additionally, the compound's biodegradability is being assessed to ensure it meets regulatory standards for eco-friendly chemical products.
In conclusion, (S,R,S)-AHPC
2300155-90-0 ((S,R,S)-AHPC-6-2-2-6-N3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)